Cas no 1410880-22-6 (Jnk-IN-8)

• Product Name: Jnk-IN-8
• CAS No: 1410880-22-6
• MF: C₂₉H₂₉N₇O₂
• MW: 507.5863
• MDL: MFCD22124890
• CID: 2157607
• PubChem ID: 329825741
• Update Time: 2024-11-02

Jnk-IN-8 Chemical and Physical Properties

Names and Identifiers

• JNK-IN-8
• (E)-3-(4-(dimethylamino)but-2-enamido)-N-(3-methyl-4-(4-(pyridin-3-yl)pyrimidin-2-ylamino)phenyl)benzamide
• 3-[[(E)-4-(dimethylamino)but-2-enoyl]amino]-N-[3-methyl-4-[(4-pyridin-3-ylpyrimidin-2-yl)amino]phenyl]benzamide
• 3-[[4-(Dimethylamino)-1-oxo-2-buten-1-yl]amino]-N-[3-methyl-4-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]-benzamide
• JNK Inhibitor XVI
• JNK-IN8
• GTPL8058
• BDBM86633
• BCP09744
• s4901
• SB19427
• BC600656
• Y1469
• SW219193-1
• Benzamide, 3-[[4-(dimethylamino)-1-oxo-2-buten-1-yl]amino]-N-[3-methyl-4-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]-
• 3-{[(2E)-4-(Dimethylami
• DTXSID40720937
• CS-0601
• CHEMBL2216824
• SCHEMBL14979761
• C72618
• 3-{[(2E)-4-(Dimethylamino)but-2-enoyl]amino}-N-(3-methyl-4-{[4-(pyridin-3-yl)pyrimidin-2-yl]amino}phenyl)benzamide
• 3-(((E)-4-(dimethylamino)but-2-enoyl)amino)-N-(3-methyl-4-((4-pyridin-3-ylpyrimidin-2-yl)amino)phenyl)benzamide
• Z2568741313
• JNK-IN-8?
• CHEBI:124918
• 3-[4-(dimethylamino)but-2-enamido]-N-(3-methyl-4-{[4-(pyridin-3-yl)pyrimidin-2-yl]amino}phenyl)benzamide
• HY-13319G
• AS-75064
• NCGC00386243-05
• AC-30624
• CS-0626097
• JNK-IN-8 (GMP)
• (E)-3-(4-(dimethylamino)but-2-enamido)-N-(3-methyl-4-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)benzamide
• CCG-269758
• 3-(4-(dimethylamino)but-2-enamido)-N-(3-methyl-4-(4-(pyridin-3-yl)pyrimidin-2-ylamino)phenyl)benzamide
• 1410880-22-6
• 3-(4-(Dimethylamino)but-2-enamido)-N-(3-methyl-4-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)benzamide
• J-007458
• 1644498-56-5
• HY-13319
• EX-A2206
• AKOS030526496
• Jnk-IN-8

• MDL： MFCD22124890
• Inchi： 1S/C29H29N7O2/c1-20-17-24(11-12-25(20)34-29-31-15-13-26(35-29)22-8-5-14-30-19-22)33-28(38)21-7-4-9-23(18-21)32-27(37)10-6-16-36(2)3/h4-15,17-19H,16H2,1-3H3,(H,32,37)(H,33,38)(H,31,34,35)/b10-6+
• InChI Key： GJFCSAPFHAXMSF-UXBLZVDNSA-N
• SMILES： O=C(C1C([H])=C([H])C([H])=C(C=1[H])N([H])C(/C(/[H])=C(\[H])/C([H])([H])N(C([H])([H])[H])C([H])([H])[H])=O)N([H])C1C([H])=C([H])C(=C(C([H])([H])[H])C=1[H])N([H])C1=NC([H])=C([H])C(C2=C([H])N=C([H])C([H])=C2[H])=N1

Computed Properties

• Exact Mass: 507.23827319g/mol
• Monoisotopic Mass: 507.23827319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 38
• Rotatable Bond Count: 9
• Complexity: 791
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112
• XLogP3: 3.3

Experimental Properties

• Density: 1.283±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.5E-4 g/L) (25 ºC),

Jnk-IN-8 Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides